3-Hydroxypyrazino[2,3-d][1,2,3]triazin-4(3H)-one

• IUPAC Name: 3-hydroxypyrazino[2,3-d]triazin-4-one
• InChI: InChI=1S/C5H3N5O2/c11-5-3-4(7-2-1-6-3)8-9-10(5)12/h1-2,12H
• InChI Key: QUGPSMKWXAWFPS-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C2C(=N1)C(=O)N(N=N2)O
• Molecular Formula: C5H3N5O2
• DSSTOX Substance ID: DTXSID80741207
• Molecular Weight: 165.11 g/mol
• CAS RN: 832127-76-1

Description

3-Hydroxypyrazino[2,3-d][1,2,3]triazin-4(3H)-one is a heterocyclic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic properties. This compound has been found to exhibit various biological activities, including anti-inflammatory, antibacterial, antifungal, and anticancer properties.

Scientific Research Applications

3-Hydroxypyrazino[2,3-d][1,2,3]triazin-4(3H)-one has been extensively studied for its potential therapeutic applications. It has been found to exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Additionally, this compound has been shown to possess antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics. Furthermore, 3-Hydroxypyrazino[2,3-d][1,2,3]triazin-4(3H)-one has been found to exhibit anticancer activity by inducing apoptosis in cancer cells.

Mechanism of Action

The mechanism of action of 3-Hydroxypyrazino[2,3-d][1,2,3]triazin-4(3H)-one is not fully understood. However, it has been proposed that this compound exerts its biological activities by modulating various signaling pathways. For instance, it has been shown to inhibit the activation of nuclear factor-kappaB (NF-κB), a transcription factor that plays a crucial role in the regulation of inflammation and immune responses. Additionally, 3-Hydroxypyrazino[2,3-d][1,2,3]triazin-4(3H)-one has been found to induce apoptosis in cancer cells by activating the caspase-dependent pathway.
Biochemical and Physiological Effects
3-Hydroxypyrazino[2,3-d][1,2,3]triazin-4(3H)-one has been found to exhibit various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of various bacterial and fungal strains. Additionally, it has been found to possess potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. Furthermore, 3-Hydroxypyrazino[2,3-d][1,2,3]triazin-4(3H)-one has been shown to induce apoptosis in cancer cells by activating the caspase-dependent pathway.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-Hydroxypyrazino[2,3-d][1,2,3]triazin-4(3H)-one in lab experiments is its potent biological activity. This compound has been found to exhibit various biological activities, making it a potential candidate for the development of new drugs. Additionally, the synthesis of 3-Hydroxypyrazino[2,3-d][1,2,3]triazin-4(3H)-one is relatively simple and can be achieved through several methods.
However, there are also some limitations associated with the use of 3-Hydroxypyrazino[2,3-d][1,2,3]triazin-4(3H)-one in lab experiments. For instance, this compound is relatively unstable and can decompose under certain conditions. Additionally, its solubility in water is limited, which can make it challenging to work with in aqueous solutions.

Future Directions

There are several future directions for the research and development of 3-Hydroxypyrazino[2,3-d][1,2,3]triazin-4(3H)-one. One potential direction is the further investigation of its anti-inflammatory activity and its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, the antibacterial and antifungal properties of this compound can be further explored for the development of new antibiotics. Furthermore, the anticancer activity of 3-Hydroxypyrazino[2,3-d][1,2,3]triazin-4(3H)-one can be further investigated for the development of new cancer therapies. Finally, the stability and solubility of this compound can be improved to make it more suitable for use in aqueous solutions.